Cas no 2167829-43-6 (2-(3-bromo-2-methylphenyl)acetaldehyde)

• Product Name: 2-(3-bromo-2-methylphenyl)acetaldehyde
• CAS No: 2167829-43-6
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 6167611
• PubChem ID: 54543556
• Update Time: 2025-06-27

2-(3-bromo-2-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)acetaldehyde
• EN300-1909177
• SCHEMBL1701340
• 2167829-43-6

• Inchi： 1S/C9H9BrO/c1-7-8(5-6-11)3-2-4-9(7)10/h2-4,6H,5H2,1H3
• InChI Key： ZEYJURCPZDWEPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC=O)=C1C

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-bromo-2-methylphenyl)acetaldehyde

Introduction to 2-(3-bromo-2-methylphenyl)acetaldehyde (CAS No. 2167829-43-6)

2-(3-bromo-2-methylphenyl)acetaldehyde, a derivative of acetaldehyde with a brominated phenyl group, has emerged as a significant compound in the field of medicinal chemistry. The CAS No. 2167829-43-6 identifier underscores its unique chemical structure and potential applications in drug development. This compound's synthesis and functional properties have been extensively studied, with recent advancements highlighting its role in modulating biological pathways. The integration of 2-(3-bromo-2-methylphenyl)acetaldehyde into pharmacological research reflects its versatility in targeting specific molecular mechanisms, particularly in inflammatory and neurodegenerative diseases.

Chemical Structure and Synthesis

The molecular framework of 2-(3-bromo-2-methylphenyl)acetaldehyde is characterized by a bromine atom at the 3-position of a substituted phenyl ring, with a methyl group at the 2-position. This brominated phenyl moiety is conjugated to an acetaldehyde group, creating a hybrid structure that balances aromatic stability with reactivity. Recent studies have focused on optimizing the synthesis of this compound through catalytic methods, such as transition-metal-mediated coupling reactions, which enhance yield and reduce byproduct formation. These synthetic strategies are critical for scaling up production while maintaining structural integrity, a key requirement for pharmaceutical applications.

Biological Activity and Mechanism of Action

2-(3-bromo-2-methylphenyl)acetaldehyde exhibits multifaceted biological activities, primarily attributed to its ability to interact with protein targets and modulate signaling pathways. In vitro experiments have demonstrated its potential to inhibit kinases involved in cell proliferation, such as Src and EGFR, which are implicated in cancer progression. Additionally, the compound has shown anti-inflammatory properties by suppressing the NF-κB pathway, a central regulator of immune responses. These findings align with recent trends in drug discovery, where compounds with dual-targeting capabilities are prioritized for their therapeutic efficacy.

Applications in Drug Development

The therapeutic potential of 2-(3-bromo-2-methylphenyl)acetaldehyde has been explored in various disease models. In oncology, its ability to disrupt tumor cell signaling has led to preclinical trials targeting resistant cancer subtypes. In neurodegenerative disorders, the compound has been evaluated for its neuroprotective effects, particularly in models of Parkinson’s disease, where it demonstrated reduced oxidative stress and neuronal damage. These applications highlight the compound’s adaptability across therapeutic areas, driven by its structural flexibility and functional versatility.

Recent Research Advancements

Advancements in analytical techniques have enabled deeper insights into the behavior of 2-(3-bromo-2-methylphenyl)acetaldehyde. For instance, mass spectrometry-based studies have revealed its metabolic pathways in vivo, identifying key metabolites that contribute to its pharmacological profile. Moreover, computational modeling has predicted its binding affinity to protein targets, guiding the design of analogs with improved selectivity. These innovations underscore the compound’s relevance in modern drug discovery, where interdisciplinary approaches are essential for translational success.

Challenges and Future Directions

Despite its promise, the development of 2-(3-bromo-2-methylphenyl)acetaldehyde faces challenges such as solubility limitations and potential off-target effects. Ongoing research aims to address these issues through structural modifications, such as introducing hydrophilic substituents or optimizing stereochemistry. Future studies will also focus on clinical trials to validate its safety and efficacy, particularly in human trials targeting chronic diseases. The integration of artificial intelligence in drug design is expected to accelerate these efforts, ensuring a more efficient pathway to therapeutic application.

Conclusion

2-(3-bromo-2-methylphenyl)acetaldehyde (CAS No. 2167829-43-6) represents a pivotal compound in the evolving landscape of medicinal chemistry. Its unique structure and biological activities position it as a valuable candidate for drug development, with ongoing research expanding its potential applications. As advancements in synthesis and analytical techniques continue, the compound’s role in addressing complex medical challenges is likely to grow, underscoring its significance in the field.